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Compound of Interest

Compound Name: Isobutyl cinnamate

Cat. No.: B085938 Get Quote

An In-Depth Technical Guide to Isobutyl Cinnamate

This technical guide provides a comprehensive overview of isobutyl cinnamate, including its

chemical identity, physicochemical properties, synthesis protocols, and biological activities. The

information is intended for researchers, scientists, and professionals in drug development and

chemical synthesis.

Chemical Identification
IUPAC Name: 2-methylpropyl (E)-3-phenylprop-2-enoate[1]

CAS Number: 122-67-8[1][2][3]

Synonyms: Isobutyl 3-phenylpropenoate, 2-Methylpropyl cinnamate, Labdanol[2][3]

Physicochemical and Spectroscopic Data
The quantitative properties of isobutyl cinnamate are summarized in the table below for easy

reference.
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Property Value Source

Molecular Formula C₁₃H₁₆O₂ [1][2]

Molecular Weight 204.26 g/mol [2]

Appearance Clear, colorless liquid [2][4]

Density 1.00 - 1.004 g/mL at 25 °C [2][4][5]

Boiling Point 270 - 272 °C (Lit.) [2]

Flash Point > 110 °C (> 230 °F) [5]

Refractive Index n20/D 1.535 - 1.541 [2][5]

Solubility
Insoluble in water; Soluble in

ethanol and ether
[4]

FEMA Number 2193 [1][2]

Experimental Protocols: Synthesis of Isobutyl
Cinnamate
Isobutyl cinnamate is primarily synthesized via the esterification of cinnamic acid with

isobutanol. Two prominent methods are detailed below.

Fischer-Speier Esterification (Conventional Method)
This is a classic acid-catalyzed esterification method.[6]

Methodology:

Reactant Preparation: Trans-cinnamic acid is mixed with an excess of isobutanol, which

serves as both a reactant and a solvent.

Catalysis: A strong acid catalyst, such as concentrated sulfuric acid (H₂SO₄) or p-

toluenesulfonic acid (pTSA), is added to the mixture.[7]

Reflux: The reaction mixture is heated to reflux for a specified period, typically ranging from

one to several hours, to drive the equilibrium towards the ester product.
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Work-up and Neutralization: After cooling, the mixture is diluted with an organic solvent (e.g.,

diethyl ether or ethyl acetate). The solution is then washed with a saturated sodium

bicarbonate solution to neutralize the acid catalyst, followed by a brine wash to remove

residual water-soluble components.[7]

Drying and Purification: The separated organic layer is dried over an anhydrous salt like

calcium chloride or magnesium sulfate.[6][7] The drying agent is filtered off, and the solvent

is removed using a rotary evaporator.

Final Purification: The crude ester is purified by vacuum distillation to yield pure isobutyl
cinnamate.[8]
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Caption: Workflow for Fischer Esterification Synthesis of Isobutyl Cinnamate.
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Green Synthesis using Deep Eutectic Solvents (DESs)
A more recent, environmentally friendly approach utilizes deep eutectic solvents as recyclable

catalysts.[9]

Methodology:

Catalyst Preparation: A deep eutectic solvent is prepared by mixing choline chloride (ChCl)

and p-toluenesulfonic acid (PTSA) in a specific molar ratio.[9]

Reaction: Cinnamic acid and isobutanol are mixed with the ChCl-PTSA catalyst.

Optimization: The reaction is optimized by varying parameters such as catalyst loading,

temperature (typically in the range of 353.15–383.15 K), and the molar ratio of cinnamic acid

to isobutanol to maximize the conversion rate.[9]

Kinetics Study: The progress of the reaction is monitored over time to determine the reaction

kinetics, often described by a pseudo-homogeneous (PH) model.[9]

Catalyst Recycling: A key advantage of this method is the stability and recyclability of the

DES catalyst, which can be recovered and reused for multiple cycles with minimal loss of

activity.[9]

Biological Activity and Applications
Isobutyl cinnamate is recognized for its applications in the flavor, fragrance, and

pharmaceutical industries.[2] Its biological activities are a subject of ongoing research.

Antimicrobial Activity
Isobutyl cinnamate has demonstrated notable broad-spectrum antimicrobial activity.[10]

Spectrum of Activity: It is effective against yeasts, Gram-positive bacteria, and Gram-

negative bacteria.[10][11]

Potency: Studies have reported Minimum Inhibitory Concentration (MIC) values ranging from

as low as 12 µM to 43 µM, indicating significant antimicrobial potential.[10] Another source

cites a range of 43 to 301 µM against both Gram-positive and Gram-negative bacteria.[11]
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Further investigation is needed to confirm its efficacy against drug-resistant strains and to

evaluate its toxicity profile.[10]

At present, detailed information regarding the specific signaling pathways through which

isobutyl cinnamate exerts its antimicrobial or other biological effects is not extensively

documented in the literature.
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Caption: Logical Overview of Isobutyl Cinnamate Characteristics and Uses.

Industrial Applications
Flavor and Fragrance: Due to its sweet, fruity, and balsamic aroma, it is widely used as a

flavoring agent in food and as a scent component in perfumes, cosmetics, and personal care

products.[2][3][5]

Polymer Production: It is utilized in the manufacturing of polymers and resins where specific

properties like flexibility are desired.[2]

Research Chemical: It serves as an organic reagent and building block in academic and

industrial research for developing new compounds.[2][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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